Cas no 2746-19-2 (cis-Norbornene-exo-2,3-dicarboxylic Anhydride)

• Product Name: cis-Norbornene-exo-2,3-dicarboxylic Anhydride
• CAS No: 2746-19-2
• MF: C₉H₈O₃
• MW: 164.1580
• MDL: MFCD00630580
• CID: 261986
• PubChem ID: 24879003
• Update Time: 2025-10-30

cis-Norbornene-exo-2,3-dicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,7S,7aS)-rel-3a,4,7,7a-Tetrahydro-4,7-methanoisobenzofuran-1,3-dione
• CIS-5-NORBORNENE-EXO-2,3-DICARBOXYLIC ANHYDRIDE
• BICYCLO[2.2.1]HEPT-5-ENE-EXO-2,3-DICARBOXYLIC ANHYDRIDE
• (1α,2α,3β,6{f1b})-1,2,3,6-tetrahydro-3,6-methanophthalicanhydride
• (3at,7at)-3a,4,7,7a-tetrahydro-4r,7c-methano-isobenzofuran-1,3-dione
• 3at,7at-3a,4,7,7a-tetrahydro-4r,7c-methano-isobenzofuran-1,3-dione
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3aalpha,4beta,7beta,7aalpha)-
• 5-Norbornene-2,3-dicarboxylic anhydride, cis-exo-
• bicyclo(2.2.1)heptene-5-exo-2,3-dicarboxylicanhydride
• Exo-5-norbornene-2,3-dicarboxylic anhydride
• (cis)-5-Norbornene-endo-2,3-dicarboxylic anhydride
• (1α,2α,3β,6β)-1,2,3,6-tetrahydro-3,6-methanophthalic anhydride
• 4,7-Methanoisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydro-, (3aR,4R,7S,7aS)-rel-
• cis-Norbornene-exo-2
• cis-Norbornene-exo-2,3-dicarboxylic Anhydride
• exo-3,6-Methylene-1,2,3,6-tetrahydrophthalic anhydride
• cis-5-Norbornene-endo-2,3-dicarboxylic anhydride
• Himic anhydride
• N1KQO6559B
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3aR,4R,7S,7aS)-rel-
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3aalpha,4beta,7beta,7aalpha)- (9CI)
• exo-5-Norbornene-2,3-dicarboxylic anhyd
• AS-18256
• 5-NORBORNENE-2,3-DICARBOXYLIC ANHYDRIDE, EXO-CIS-
• NSC 110659
• (1R,2R,6S,7S)-4-Oxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• exo-3,6-Methylene-4-cyclohexene-1,2-dicarboxylic Anhydride
• BCP04730
• Di-exo-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride
• Norborn-5-ene-2,3-dicarboxylic anhydride 2-exo, 3-exo isomere
• rel-(3aR,4R,7S,7aS)-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
• NSC-110659
• EXO-CARBIC ANHYDRIDE
• Q-101138
• (1alpha,2alpha,3beta,6beta)-1,2,3,6-Tetrahydro-3,6-methanophthalicanhydride
• (3aR,4R,7S,7AS)-3a,4,7,7a-tetrahydro-4,7-methanoisobenzofuran-1,3-dione
• EINECS 220-384-5
• 4,7-methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3aR,4R,7S,7aS)-
• (1S,2S,6R,7R)-4-oxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI=1/C9H8O3/c10-8-6-4-1-2-5(3-4)7(6)9(11)12-8/h1-2,4-7H,3H2/t4-,5+,6+,7
• cis-5-Norbornene-endo-2,3-dicarboxylic anhydride, 95%
• 2746-19-2
• SCHEMBL4940217
• cis-5-Norbornene-exo-2,3-dicarboxylic anhydride, 95%
• UNII-N1KQO6559B
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-,(3aR,4R,7S,7aS)-rel-
• DTXSID70883721
• FD14037
• CS-W008293
• (3AR,7S,7AS)-3A,4,7,7A-TETRAHYDRO-4,7-METHANOISOBENZOFURAN-1,3-DIONE
• Q27284391
• endicanhydride
• H10751
• AKOS015999001
• AC-8833
• exo-5-Norbornene-1,2-dicarboxylic Anhydride
• EXO-NADIC ANHYDRIDE

• MDL： MFCD00630580
• Inchi： 1S/C9H8O3/c10-8-6-4-1-2-5(3-4)7(6)9(11)12-8/h1-2,4-7H,3H2/t4-,5+,6+,7-
• InChI Key： KNDQHSIWLOJIGP-RNGGSSJXSA-N
• SMILES： O1C([C@@]2([H])[C@@]([H])(C1=O)[C@]1([H])C([H])=C([H])[C@@]2([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• XLogP3: 0.7

Experimental Properties

• Color/Form: Not available
• Density: 1.4050
• Melting Point: 142.0 to 146.0 deg-C
• Boiling Point: 331.1℃ at 760 mmHg
• Solubility: Not available

cis-Norbornene-exo-2,3-dicarboxylic Anhydride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H317,H318,H334
• Warning Statement： P261,P280,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41-42/43
• Safety Instruction： 22-24-26-37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：37/38-41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Material Chemicals Electrical Materials

Additional information on cis-Norbornene-exo-2,3-dicarboxylic Anhydride

cis-Norbornene-exo-2,3-dicarboxylic Anhydride: A Comprehensive Overview

cis-Norbornene-exo-2,3-dicarboxylic Anhydride, with the CAS number 2746-19-2, is a versatile and highly functional compound that has garnered significant attention in the fields of organic chemistry, materials science, and polymer engineering. This compound is a derivative of norbornene, a bicyclic hydrocarbon with a unique structure that imparts exceptional stability and reactivity. The exo-2,3-dicarboxylic anhydride functionality further enhances its utility, making it a valuable building block for various applications.

The structure of cis-Norbornene-exo-2,3-dicarboxylic Anhydride consists of a norbornene core with two carboxylic acid groups in the cis configuration at the 2 and 3 positions. This arrangement not only provides steric hindrance but also facilitates specific reactivity patterns. The anhydride group is particularly reactive, enabling it to participate in a wide range of chemical transformations, including ring-opening polymerization and esterification reactions. Recent studies have highlighted its potential as a precursor for high-performance polymers and advanced materials.

One of the most notable applications of cis-Norbornene-exo-2,3-dicarboxylic Anhydride is in the synthesis of norbornene-based polymers. These polymers exhibit excellent mechanical properties, thermal stability, and resistance to environmental degradation. For instance, researchers have demonstrated that polymers derived from this compound can be tailored to exhibit high tensile strength and ductility, making them suitable for use in aerospace and automotive industries. Furthermore, the anhydride functionality allows for easy modification of the polymer backbone through post-polymerization reactions, enabling the incorporation of functional groups for specific applications.

In addition to its role in polymer chemistry, cis-Norbornene-exo-2,3-dicarboxylic Anhydride has found applications in drug delivery systems and biomedical engineering. Its ability to form stable ester linkages makes it an ideal candidate for designing biodegradable polymers that can be used in controlled drug release applications. Recent advancements in this area have focused on optimizing the degradation kinetics of these polymers to match therapeutic requirements.

The synthesis of cis-Norbornene-exo-2,3-dicarboxylic Anhydride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of norbornene derivatives followed by cyclization to form the anhydride moiety. Researchers have explored various catalysts and reaction conditions to improve the yield and purity of the compound. For example, the use of transition metal catalysts has been shown to accelerate the cyclization process while maintaining stereochemical integrity.

From a sustainability perspective, cis-Norbornene-exo-2,3-dicarboxylic Anhydride offers several advantages over traditional petrochemical-based materials. Its renewable feedstock potential and biodegradability make it a promising candidate for eco-friendly materials development. Recent studies have also explored its use in bio-based composites and bioplastics, which are increasingly sought after in response to global environmental concerns.

In conclusion, cis-Norbornene-exo-2,3-dicarboxylic Anhydride is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and engineers seeking innovative solutions in materials science and beyond. As ongoing research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is likely to grow further.